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Abstract
Nystatin, a polyene macrolide antibiotic, is widely utilized in cell biology research as a

chemical inhibitor of endocytosis. Its primary mechanism of action involves the sequestration of

cholesterol, a critical component of the plasma membrane. This disruption of membrane

cholesterol homeostasis leads to the disassembly of specialized membrane microdomains

known as lipid rafts and caveolae, thereby inhibiting caveolae-dependent endocytosis. While its

effect is most pronounced on this pathway, Nystatin's influence on other endocytic routes,

such as clathrin-mediated endocytosis and macropinocytosis, is context-dependent and can

lead to complex cellular responses. This technical guide provides an in-depth overview of

Nystatin's mechanism, its application in studying endocytic pathways, detailed experimental

protocols, and a summary of quantitative data from key studies.

Mechanism of Action: Cholesterol Sequestration
and Disruption of Lipid Rafts
Nystatin's inhibitory effect on endocytosis stems from its high affinity for sterols, particularly

ergosterol in fungal membranes and cholesterol in mammalian cell membranes.[1][2][3] By

binding to cholesterol, Nystatin forms aggregates and pores in the plasma membrane, leading

to the sequestration of cholesterol and the disruption of cholesterol-rich microdomains.[4][5][6]

These microdomains, which include lipid rafts and caveolae, are essential for various cellular
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processes, including signal transduction and the internalization of specific cargo through

endocytosis.

Caveolae are flask-shaped invaginations of the plasma membrane enriched in cholesterol and

sphingolipids, with caveolin-1 being a key structural protein. The integrity of caveolae is highly

dependent on the availability of membrane cholesterol. By sequestering cholesterol, Nystatin
effectively disassembles caveolae, thereby inhibiting the uptake of molecules that utilize this

pathway.[7][8]

Interestingly, the disruption of caveolae-mediated endocytosis by Nystatin can sometimes lead

to a compensatory increase in other endocytic pathways. For instance, some studies have

shown that Nystatin treatment can enhance uptake via clathrin-mediated endocytosis or

macropinocytosis for certain cargo.[9][10][11][12] This highlights the intricate interplay between

different endocytic routes and the importance of using appropriate controls when interpreting

data from experiments using Nystatin.

Quantitative Data on Nystatin's Efficacy as an
Endocytosis Inhibitor
The following tables summarize quantitative data from various studies that have utilized

Nystatin to investigate endocytic pathways. These tables provide a comparative overview of

the concentrations used, the cell types studied, and the observed inhibitory effects.

Table 1: Nystatin Concentration and its Effect on Endocytosis
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Cell Type
Cargo/Process
Studied

Nystatin
Concentration

Observed
Effect

Reference

Human Umbilical

Vein Endothelial

Cells (HUVECs)

Endostatin

internalization
25 µg/mL

Significantly

increased

endostatin

uptake by

switching

internalization to

the clathrin-

mediated

pathway.

[10]

SK-Hep1 (Liver

Sinusoidal

Endothelial

Cells)

Cationic

liposome-

mediated gene

delivery

20 µg/mL

~3-4 fold

enhancement in

transfection

efficiencies.

[11]

RAW264.7

Macrophages

Fucoidan-

activated

phosphorylation

of p38 kinase

and JNK

25 µg/mL
Inhibited

phosphorylation.
[7]

Human

Fibroblasts
Zinc uptake 50 µg/mL

Reduced Vmax

of zinc uptake by

69% in normal

fibroblasts and

59% in AE

fibroblasts.

[13]

Huh7 Cells

SARS-CoV-2

pseudovirus

entry

10-20 µM

Increased entry

by 215% and

482% at 10 µM

and 20 µM,

respectively.

[14]

N27 (Neuronal)

Cells

Testosterone-

BSA

internalization

75 µM
Blocked

internalization.
[4]
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A549 Cells

Magnetic silica

mesoporous

nanoparticle

uptake

Not specified

No significant

decrease in

uptake.

[15]

Rat Kupffer Cells

Folate-

conjugated

nanoparticle

uptake

50 µg/mL
Obvious

inhibitory effect.
[16][17]

HIV-1-infected

H9 cells
HIV-1 replication 10 µg/mL

Inhibited reverse

transcriptase

activity by 85%

and p24

production by

90%.

[18]

Experimental Protocols
This section provides detailed methodologies for utilizing Nystatin as an inhibitor of caveolae-

mediated endocytosis in cell culture experiments.

General Protocol for Nystatin Treatment
This protocol is a general guideline and may require optimization for specific cell types and

experimental conditions.

Materials:

Nystatin (powder, light-sensitive)

Dimethyl sulfoxide (DMSO)

Cell culture medium appropriate for the cell line

Phosphate-buffered saline (PBS)

Cell line of interest
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Procedure:

Stock Solution Preparation:

Protecting from light, weigh out Nystatin powder and dissolve it in 100% DMSO to

prepare a stock solution (e.g., 25 mg/mL).[19]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated

freeze-thaw cycles.

Cell Seeding:

Seed the cells in appropriate culture vessels (e.g., 6-well plates, 24-well plates, or on

coverslips for microscopy) at a density that will result in a confluent monolayer on the day

of the experiment.

Incubate the cells overnight under standard culture conditions (e.g., 37°C, 5% CO2).

Nystatin Treatment:

On the day of the experiment, prepare a working solution of Nystatin by diluting the stock

solution in pre-warmed cell culture medium to the desired final concentration (e.g., 25-50

µg/mL).

Aspirate the old medium from the cells and wash once with pre-warmed PBS.

Add the Nystatin-containing medium to the cells.

Incubate the cells for the desired period (typically 30-60 minutes) at 37°C.[7]

Uptake Experiment:

Following the pre-incubation with Nystatin, add the cargo of interest (e.g., a fluorescently

labeled ligand, virus, or nanoparticle) to the cells in the continued presence of Nystatin.

Incubate for the appropriate time to allow for internalization.
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Analysis:

After the incubation period, wash the cells thoroughly with cold PBS to remove any

unbound cargo.

Proceed with the desired analysis method, such as:

Fluorescence microscopy: To visualize the subcellular localization of the cargo.

Flow cytometry: To quantify the cellular uptake of the cargo.

Western blotting: To analyze the levels of internalized proteins or downstream signaling

events.[7]

Controls:

Untreated control: Cells not treated with Nystatin to determine the baseline level of uptake.

Vehicle control: Cells treated with the same concentration of DMSO used to dissolve

Nystatin to control for any effects of the solvent.

Positive control for other pathways: Use of a known cargo for a different endocytic pathway

(e.g., transferrin for clathrin-mediated endocytosis) to assess the specificity of Nystatin's

effect.

Inhibitor for other pathways: Use of other endocytosis inhibitors (e.g., chlorpromazine for

clathrin-mediated endocytosis) for comparison.[15]

Visualizations: Signaling Pathways and
Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key concepts related to

Nystatin's role as an endocytosis inhibitor.

Nystatin's Mechanism of Action
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Caption: Nystatin sequesters cholesterol, disrupting lipid rafts and inhibiting caveolae-

mediated endocytosis.

Experimental Workflow for Studying Endocytosis
Inhibition by Nystatin
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Caption: A typical experimental workflow for investigating the effect of Nystatin on endocytosis.

Potential Impact of Nystatin on Cellular Signaling
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Caption: Nystatin can inhibit signaling cascades initiated by receptors localized in caveolae.

Conclusion
Nystatin is a valuable tool for studying caveolae-mediated endocytosis due to its well-

characterized mechanism of cholesterol sequestration. However, researchers must be mindful

of its potential off-target effects and the complex interplay between different endocytic

pathways. The quantitative data and experimental protocols provided in this guide serve as a

resource for designing and interpreting experiments aimed at elucidating the intricate

processes of cellular uptake. Careful experimental design, including the use of appropriate

controls, is paramount for obtaining reliable and meaningful results when using Nystatin as an

endocytosis inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is the mechanism of Nystatin? [synapse.patsnap.com]

2. The molecular mechanism of Nystatin action is dependent on the membrane biophysical
properties and lipid composition - PubMed [pubmed.ncbi.nlm.nih.gov]

3. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b7802587?utm_src=pdf-body-img
https://www.benchchem.com/product/b7802587?utm_src=pdf-body
https://www.benchchem.com/product/b7802587?utm_src=pdf-body
https://www.benchchem.com/product/b7802587?utm_src=pdf-body
https://www.benchchem.com/product/b7802587?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nystatin
https://pubmed.ncbi.nlm.nih.gov/29098221/
https://pubmed.ncbi.nlm.nih.gov/29098221/
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/the-science-behind-nystatin-mechanism-purity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. The Role of Lipid Rafts and Membrane Androgen Receptors in Androgen’s Neurotoxic
Effects - PMC [pmc.ncbi.nlm.nih.gov]

5. Direct observation of nystatin binding to the plasma membrane of living cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Insight into the role of clathrin‐mediated endocytosis inhibitors in SARS‐CoV‐2 infection -
PMC [pmc.ncbi.nlm.nih.gov]

7. Caveolae-dependent Endocytosis Is Required for Class A Macrophage Scavenger
Receptor-mediated Apoptosis in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Cholesterol sequestration by nystatin enhances the uptake and activity of endostatin in
endothelium via regulating distinct endocytic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

10. ashpublications.org [ashpublications.org]

11. mdpi.com [mdpi.com]

12. Cholesterol Sequestration from Caveolae/Lipid Rafts Enhances Cationic Liposome-
Mediated Nucleic Acid Delivery into Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Nystatin affects zinc uptake in human fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. Effect of inhibitors of endocytosis and NF-kB signal pathway on folate-conjugated
nanoparticle endocytosis by rat Kupffer cells - PMC [pmc.ncbi.nlm.nih.gov]

17. Effect of inhibitors of endocytosis and NF-kB signal pathway on folate-conjugated
nanoparticle endocytosis by rat Kupffer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

18. Inhibition of HIV-1 replication in H9 cells by nystatin-A compared with other antiviral
agents - PubMed [pubmed.ncbi.nlm.nih.gov]

19. Nystatin Slow-Whole-Cell [labs.biology.ucsd.edu]

To cite this document: BenchChem. [Nystatin's Role as an Inhibitor of Endocytosis: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7802587#nystatin-s-role-as-an-inhibitor-of-
endocytosis]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8926069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8926069/
https://pubmed.ncbi.nlm.nih.gov/33279513/
https://pubmed.ncbi.nlm.nih.gov/33279513/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9877911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9877911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3048709/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3048709/
https://www.researchgate.net/figure/Effect-of-nystatin-and-filipin-on-the-lipid-mixing-kinetics-of-influenza-virus-with-the_fig2_8652978
https://pubmed.ncbi.nlm.nih.gov/21482707/
https://pubmed.ncbi.nlm.nih.gov/21482707/
https://ashpublications.org/blood/article/117/23/6392/22439/Cholesterol-sequestration-by-nystatin-enhances-the
https://www.mdpi.com/1420-3049/26/15/4626
https://pubmed.ncbi.nlm.nih.gov/34361779/
https://pubmed.ncbi.nlm.nih.gov/34361779/
https://pubmed.ncbi.nlm.nih.gov/8886309/
https://www.researchgate.net/figure/Effect-of-nystatin-on-SARS-CoV-2pp-entry-into-Huh7-cells-Huh7-cells-were-treated-with_fig4_362843003
https://www.researchgate.net/figure/The-inhibition-effect-of-nystatin-and-chlorpromazine-on-the-endocytosis-of-M-MSNs-after_fig5_224867303
https://pmc.ncbi.nlm.nih.gov/articles/PMC5609780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5609780/
https://pubmed.ncbi.nlm.nih.gov/29075112/
https://pubmed.ncbi.nlm.nih.gov/29075112/
https://pubmed.ncbi.nlm.nih.gov/7686387/
https://pubmed.ncbi.nlm.nih.gov/7686387/
http://labs.biology.ucsd.edu/schroeder/protocols/nystatin.html
https://www.benchchem.com/product/b7802587#nystatin-s-role-as-an-inhibitor-of-endocytosis
https://www.benchchem.com/product/b7802587#nystatin-s-role-as-an-inhibitor-of-endocytosis
https://www.benchchem.com/product/b7802587#nystatin-s-role-as-an-inhibitor-of-endocytosis
https://www.benchchem.com/product/b7802587#nystatin-s-role-as-an-inhibitor-of-endocytosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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